Cas no 499181-93-0 (Isoquinoline, 4-chloro-3-phenyl-)

• Product Name: Isoquinoline, 4-chloro-3-phenyl-
• CAS No: 499181-93-0
• MF: C₁₅H₁₀ClN
• MW: 239.699602603912
• CID: 1539698
• Update Time: 2024-08-24

Isoquinoline, 4-chloro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 4-chloro-3-phenyl-

• Inchi： 1S/C15H10ClN/c16-14-13-9-5-4-8-12(13)10-17-15(14)11-6-2-1-3-7-11/h1-10H
• InChI Key： WLTSAPSNBQZTRE-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)C(Cl)=C(C2=CC=CC=C2)N=1

Computed Properties

• Exact Mass: 239.0503

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Boiling Point: 362.8±27.0 °C(Predicted)
• PSA: 12.89
• pka: 2.47±0.31(Predicted)